Cas no 93087-27-5 (9H-Purine,6-[(1-phenylethyl)thio]-)

• Product Name: 9H-Purine,6-[(1-phenylethyl)thio]-
• CAS No: 93087-27-5
• MF: C₁₃H₁₂N₄S
• MW: 256.326180458069
• CID: 814541
• PubChem ID: 4640401
• Update Time: 2025-04-19

9H-Purine,6-[(1-phenylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-[(1-phenylethyl)thio]-
• 6-(1-phenylethylsulfanyl)-7H-purine
• AB00172503-04
• AKOS016332218
• SR-01000007366-1
• Purine, 6-(.alpha.-methylbenzylthio)-
• SR-01000007366
• NSC-36828
• DTXSID70405104
• HMS1418F15
• ST50812008
• AKOS002326827
• 93087-27-5
• Oprea1_215779
• NCGC00293850-01
• NSC36828
• IFLab1_002237
• 1H-Purine, 6-[(1-phenylethyl)thio]-

• Inchi： 1S/C13H12N4S/c1-9(10-5-3-2-4-6-10)18-13-11-12(15-7-14-11)16-8-17-13/h2-9H,1H3,(H,14,15,16,17)
• InChI Key： XMBWDPDKBLQESI-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.07826757g/mol
• Monoisotopic Mass: 256.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.8Ų